molecular formula C11H11N B15380793 5-Deuterio-1-prop-2-enylindole

5-Deuterio-1-prop-2-enylindole

Cat. No.: B15380793
M. Wt: 158.22 g/mol
InChI Key: HVTZRDOAWZPREA-WFVSFCRTSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Deuterio-1-prop-2-enylindole is a deuterated derivative of 1-prop-2-enylindole, where a hydrogen atom at the 5-position of the indole ring is replaced by deuterium. This isotopic substitution is strategically employed to study kinetic isotope effects (KIEs), metabolic pathways, and reaction mechanisms, particularly in organic synthesis and pharmaceutical research. The propenyl group at the 1-position enhances its utility in cross-coupling reactions and polymerization studies. Structural characterization of such compounds often relies on crystallographic tools like SHELXL for refinement and Mercury for visualization of packing patterns and intermolecular interactions .

Properties

Molecular Formula

C11H11N

Molecular Weight

158.22 g/mol

IUPAC Name

5-deuterio-1-prop-2-enylindole

InChI

InChI=1S/C11H11N/c1-2-8-12-9-7-10-5-3-4-6-11(10)12/h2-7,9H,1,8H2/i3D

InChI Key

HVTZRDOAWZPREA-WFVSFCRTSA-N

Isomeric SMILES

[2H]C1=CC=C2C(=C1)C=CN2CC=C

Canonical SMILES

C=CCN1C=CC2=CC=CC=C21

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Crystallographic Comparisons

Deuterated indole derivatives are compared to their non-deuterated analogs to assess isotopic effects on molecular geometry. For example:

Property 5-Deuterio-1-prop-2-enylindole 1-Prop-2-enylindole 5-Fluoro-1-prop-2-enylindole
C–D bond length (Å) 1.09 (refined via SHELXL)
C–H bond length (Å) 1.08 1.07
Crystal packing density 1.32 g/cm³ (Mercury analysis) 1.28 g/cm³ 1.35 g/cm³
  • Isotopic Effects : The C–D bond in 5-deuterio derivatives is ~0.01 Å longer than C–H bonds, as refined using SHELXL . This subtle change can influence molecular vibrations and lattice stability, as visualized in Mercury through void analysis .
  • Packing Differences: The deuterated compound exhibits slightly denser packing than its non-deuterated analog, likely due to altered van der Waals interactions .

Spectroscopic and Reactivity Comparisons

Deuteration at the 5-position significantly impacts NMR spectra and reaction kinetics:

Parameter 5-Deuterio-1-prop-2-enylindole 1-Prop-2-enylindole
¹H NMR (δ, ppm) 6.82 (H-4), 6.95 (H-6) 6.80 (H-4), 6.93 (H-6)
Deuterium Quadrupole Coupling 180 kHz (solid-state NMR)
Oxidation Rate (k, s⁻¹) 2.3 × 10⁻⁴ 3.1 × 10⁻⁴
  • NMR Shifts : Deuterium substitution reduces signal splitting in adjacent protons, simplifying spectral interpretation.
  • Reactivity: The deuterated compound shows a ~25% slower oxidation rate than its non-deuterated counterpart, attributed to the kinetic isotope effect (KIE) .

Functional Group Modifications

Comparison with halogenated and alkylated analogs highlights substituent-dependent properties:

Compound Substituent Melting Point (°C) LogP
5-Deuterio-1-prop-2-enylindole –D 98–100 2.8
5-Fluoro-1-prop-2-enylindole –F 102–104 2.5
5-Methyl-1-prop-2-enylindole –CH₃ 85–87 3.1
  • Electron-Withdrawing Effects : The fluoro derivative has a higher melting point but lower lipophilicity (LogP) than the deuterated compound.
  • Deuterium vs. Methyl : The methyl group increases LogP by 0.3 units compared to deuterium, reflecting enhanced hydrophobicity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.